Cas no 73183-25-2 (1,4-Pentanedione, 1-(4-chlorophenyl)-2,2-dimethyl-)

1,4-Pentanedione, 1-(4-chlorophenyl)-2,2-dimethyl- structure
73183-25-2 structure
Product Name:1,4-Pentanedione, 1-(4-chlorophenyl)-2,2-dimethyl-
CAS No:73183-25-2
MF:C13H15ClO2
MW:238.710003137589
CID:1759592
PubChem ID:85983485
Update Time:2025-04-21

1,4-Pentanedione, 1-(4-chlorophenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanedione, 1-(4-chlorophenyl)-2,2-dimethyl-
    • 73183-25-2
    • DTXSID901238116
    • 1-(4-Chlorophenyl)-2,2-dimethyl-1,4-pentanedione
    • Inchi: 1S/C13H15ClO2/c1-9(15)8-13(2,3)12(16)10-4-6-11(14)7-5-10/h4-7H,8H2,1-3H3
    • InChI Key: UIXUSHNQSBBPGC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(C)(C)CC(C)=O)=O

Computed Properties

  • Exact Mass: 238.0760574g/mol
  • Monoisotopic Mass: 238.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.1Ų

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